Cas no 2228901-43-5 (1-1-(1-ethynylcyclopropyl)ethyl-4-fluorobenzene)

• Product Name: 1-1-(1-ethynylcyclopropyl)ethyl-4-fluorobenzene
• CAS No: 2228901-43-5
• MF: C₁₃H₁₃F
• MW: 188.240727186203
• CID: 5943513
• PubChem ID: 165971653
• Update Time: 2025-05-20

1-1-(1-ethynylcyclopropyl)ethyl-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-ethynylcyclopropyl)ethyl-4-fluorobenzene
• 1-[1-(1-ethynylcyclopropyl)ethyl]-4-fluorobenzene
• 2228901-43-5
• EN300-1769887

• Inchi： 1S/C13H13F/c1-3-13(8-9-13)10(2)11-4-6-12(14)7-5-11/h1,4-7,10H,8-9H2,2H3
• InChI Key： XXVYTQSRALZOCX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C1(C#C)CC1

Computed Properties

• Exact Mass: 188.100128577g/mol
• Monoisotopic Mass: 188.100128577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-1-(1-ethynylcyclopropyl)ethyl-4-fluorobenzene

Professional Introduction to Compound with CAS No. 2228901-43-5 and Product Name: 1-1-(1-Ethynylcyclopropyl)ethyl-4-fluorobenzene

The compound with the CAS number 2228901-43-5 and the product name 1-1-(1-Ethynylcyclopropyl)ethyl-4-fluorobenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both an ethynylcyclopropyl moiety and a fluorobenzene ring suggests a multifaceted chemical profile that could be exploited for various biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those incorporating fluorine atoms. Fluorine substitution in aromatic rings, such as the 4-fluorobenzene moiety in this compound, is well-known for its ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The ethynylcyclopropyl group adds another layer of complexity, introducing reactive sites that can be further functionalized to modulate biological activity. This combination makes 1-1-(1-Ethynylcyclopropyl)ethyl-4-fluorobenzene a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. The structural features of 1-1-(1-Ethynylcyclopropyl)ethyl-4-fluorobenzene suggest that it may interact with specific biological targets, making it a valuable scaffold for drug discovery. For instance, the electron-withdrawing nature of the fluorobenzene ring could facilitate interactions with enzymes or receptors, while the cyclopropyl group may enhance binding specificity. These properties are particularly relevant in the context of designing small-molecule inhibitors or agonists for therapeutic use.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine at specific positions on a benzene ring can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule. For example, fluorine atoms can increase lipophilicity, improve bioavailability, and reduce susceptibility to metabolic degradation. The compound under discussion, with its unique combination of structural elements, aligns well with these trends and may offer advantages over traditional non-fluorinated analogs.

Moreover, the ethynylcyclopropyl group in 1-1-(1-Ethynylcyclopropyl)ethyl-4-fluorobenzene presents opportunities for further chemical modification. Ethynyl groups are versatile handles that can be used to introduce additional functional groups or to link the compound to other molecules via cross-coupling reactions. This flexibility makes it an attractive scaffold for designing libraries of compounds for high-throughput screening. Such libraries are instrumental in identifying lead compounds that can be optimized further through structure-activity relationship (SAR) studies.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, for instance, fluorinated aromatic compounds have shown promise as intermediates in the synthesis of pesticides and herbicides. The structural motifs present in 1-1-(1-Ethynylcyclopropyl)ethyl-4-fluorobenzene could be adapted for use in crop protection agents, offering new solutions to agricultural challenges. Additionally, the compound's unique reactivity may make it useful in material science applications, such as the development of advanced polymers or liquid crystals.

In conclusion, 1-1-(1-Ethynylcyclopropyl)ethyl-4-fluorobenzene represents a significant advancement in chemical research with potential implications across multiple industries. Its unique structural features and versatile reactivity make it a valuable asset for drug discovery, agrochemical development, and material science applications. As research continues to uncover new ways to exploit its chemical properties, this compound is poised to play a crucial role in shaping the future of pharmaceutical innovation.